Cas no 1354961-70-8 (tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate)

• Product Name: tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate
• CAS No: 1354961-70-8
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD20441696
• CID: 5169355
• Update Time: 2026-03-04

tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate

• MDL： MFCD20441696
• Inchi： 1S/C14H26N2O3/c1-5-18-11-8-10(15)14(11)6-7-16(9-14)12(17)19-13(2,3)4/h10-11H,5-9,15H2,1-4H3
• InChI Key： MTYMMSZJEKTXTN-UHFFFAOYSA-N
• SMILES： C1(N)C2(CCN(C(OC(C)(C)C)=O)C2)C(OCC)C1

Additional information on tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate

Research Brief on tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate (CAS: 1354961-70-8)

The compound tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate (CAS: 1354961-70-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, as their rigid three-dimensional structures often confer enhanced binding affinity and selectivity toward biological targets. The tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate scaffold is particularly intriguing due to its combination of a spirocyclic core with functional groups that can be readily modified for structure-activity relationship (SAR) studies. Researchers have explored its utility as a building block for the synthesis of novel pharmacophores targeting various diseases, including central nervous system (CNS) disorders and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate via a multi-step route involving key intermediates. The compound was further derivatized to explore its potential as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets for neuropharmacological agents. Preliminary in vitro assays revealed promising activity, suggesting its potential for further optimization.

Another area of interest is the compound's role in the development of protease inhibitors. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in the synthesis of inhibitors targeting viral proteases, including those of SARS-CoV-2 and HIV. The spirocyclic structure was found to enhance the inhibitors' metabolic stability, addressing a common challenge in antiviral drug development.

Despite these promising findings, challenges remain in the large-scale synthesis and further pharmacological characterization of tert-butyl 1-amino-3-ethoxy-6-azaspiro[3.4]octane-6-carboxylate. Future research directions may include exploring its applications in other therapeutic areas, such as oncology, and optimizing its pharmacokinetic properties for in vivo studies. Collaborative efforts between academic and industrial researchers will be crucial to fully unlock the potential of this versatile compound.